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Compound of Interest

3-chloro-N-(3-
Compound Name:

chlorophenyl)propanamide
CAS No.: 99585-98-5

Cat. No.: B1594473

Get Quote

Executive Summary & Chemical Identity

3-chloro-N-(3-chlorophenyl)propanamide (CAS 99585-98-5) is a halogenated secondary
amide utilized primarily as an intermediate in the synthesis of nitrogen-containing heterocycles
(e.g., oxindoles, quinolinones) and bioactive small molecules.[1][2][3][4][5]

While often categorized as a standard "Irritant/Harmful" reagent in vendor catalogs, its
structural motifs—specifically the

-chloropropionyl chain and the 3-chloroaniline moiety—dictate a more rigorous safety posture.
[1][2][3][4][5] This guide synthesizes available toxicological data with mechanistic insights to
establish a "Safety by Design" handling protocol.

Physicochemical Profile:
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Property Data Relevance

CAS Number 99585-98-5 Unique Identifier
ngcontent-ng-c1989010908=""

Formula _Nhghost-ng-c3017681703="" Halogenated Amide

class="inline ng-star-inserted">

Mol.[1][2][3][4][S]E1[718][°]
Weight

218.08 g/mol

Small Molecule

Physical State

Solid (Off-white to yellow)

Dust inhalation risk

Solubility

DMSO, Methanol, DCM

Lipophilic; skin absorption

potential

Reactivity

-elimination susceptible

Potential alkylating agent

Toxicological Profile

The following data aggregates GHS classifications from REACH dossiers and safety data

sheets (SDS), supplemented with read-across analysis of its metabolic precursors.

Acute Toxicity & Irritation (Experimental/GHS)[1][2][3][4]

[5]
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Hazard Class Category H-Code Description

Harmful if swallowed (

Acute Oral Cat.[1][2][4][5][8] 4 H302

ma/kg).[1][2][3][5]

o Causes skin irritation.

Skin Irritation Cat. 2 H315

(1121314151191

Causes serious eye
Eye Irritation Cat. 2A H319 irritation.[1][2][3]1[4][5]

[9]

May cause respiratory
STOT-SE Cat. 3 H335 irritation.[2][3][41[51[9]

[10]

Expert Insight: While H302 indicates moderate acute toxicity, the lipophilicity of this compound
suggests high bioavailability.[1][2][3][5] Inhalation of dusts should be treated with higher caution

than the oral rating suggests due to the localized irritation potential (H335) and rapid systemic

uptake.[1][2][3][5]

Latent Hazards: Metabolic & Chemical Reactivity[1][2][3]
[4]

Standard SDSs often omit the "hidden" hazards derived from the compound's reactivity and
metabolism.[1][2][3][5]

» Alkylating Potential (Genotoxicity Risk): The

-chloroamide motif is an electrophile.[2][3][4][5] Under physiological conditions (pH 7.4), it
can undergo slow elimination to form an acrylamide derivative (Michael acceptor), which can
alkylate DNA or proteins (cysteine residues).[1][2][3][5]
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o Metabolic Hydrolysis (Methemoglobinemia Risk): Enzymatic hydrolysis (amidases) releases
3-chloroaniline.[2][3][4][5]

o 3-Chloroaniline Toxicity: Toxic if swallowed/inhaled (H301/H331) and a known
methemoglobin inducer (STOT RE 2).[1][2][3][5]

o Implication: Chronic exposure to the parent amide may mimic aniline toxicity symptoms
(cyanosis, fatigue).[1][2][3][5]

Mechanism of Action (Toxicodynamics)[1][2][3][5]

Understanding the chemical fate of 3-chloro-N-(3-chlorophenyl)propanamide is critical for
establishing valid safety controls.[1][2][3][4][5] The diagram below illustrates the dual-pathway
risk: direct alkylation versus hydrolytic bioactivation.[2][3][4][5]

Protein/DNA Adducts
(Sensitization/Genotoxicity)

Path A: Beta-Elimination
(pH > 7.5 or Enzymatic)

Path B: Amidase Hydrolysis
(Metabolic)

N-(3-chlorophenyl)acrylamide
(Reactive Michael Acceptor)

3-chloro-N-(3-chlorophenyl)
propanamide
(Parent Compound)

3-Chloroaniline
(Toxic Metabolite)

Methemoglobinemia
(Blood Toxicity)

Oxidation

3-Chloropropanoic Acid

Click to download full resolution via product page

Figure 1: Toxicological fate of 3-chloro-N-(3-chlorophenyl)propanamide showing alkylation
and hydrolysis pathways.[1][2][3][4][5]

Handling & Risk Management Protocols
Engineering Controls

¢ Primary Containment: Weighing and transfer must occur inside a Class | Biological Safety
Cabinet (BSC) or a chemically rated fume hood with HEPA filtration.[1][2][3][5]

e Decontamination: The
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-chloro group is susceptible to nucleophilic attack.[2][3][4][5] Spills should be neutralized with
a solution of 10% Sodium Thiosulfate (to quench alkylating potential) followed by detergent
cleaning.[1][2][3][5]

Personal Protective Equipment (PPE)

e Respiratory: N95 (minimum) for solid handling; P100/OV cartridges if heating or dissolving in
organic solvents.[1][2][3][4][5]

o Dermal: Double-gloving is mandatory.[2][3][4][5]
o Inner Layer: Nitrile (4 mil).[1][2][3][5]

o Quter Layer: Nitrile (minimum 8 mil) or Laminate film (Silver Shield) for prolonged handling
in solution.[1][2][3][5]

o Rationale: Halogenated aromatics can permeate standard latex/thin nitrile rapidly.[1][2][3]

[5]

Experimental Protocol: Purity & Stability Validation

To ensure scientific integrity, researchers must validate that the material has not degraded into
its more toxic precursors (3-chloroaniline) prior to use in biological assays.[1][2][3][5]

Objective: Quantify parent compound and detect residual 3-chloroaniline (Limit of Quantitation:
0.1%).

Methodology: Reverse-Phase HPLC

Mobile Phase A: 0.1% Formic Acid in Water.[1][2][3][5]
o Mobile Phase B: Acetonitrile (MeCN).[1][2][3][5]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 pm, 4.6 x 100 mm.[2][3]
[5]

e Gradient:

o 0-2 min: 5% B (Isocratic)[1][2][3][5]
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o 2-10 min: 5%
95% B (Linear Gradient)[1][2][3][5]
o 10-12 min: 95% B (Wash)[1][2][3][5]
e Detection: UV at 254 nm (aromatic ring) and 240 nm (amide bond).[1][2][3][5]
e Sample Prep: Dissolve 1 mg/mL in MeCN.
Acceptance Criteria:
e Parent Peak: >98% Area Under Curve (AUC).[2][3][5]

e 3-Chloroaniline Impurity: <0.1%.[2][3][5][11] (Note: Aniline derivatives typically elute earlier
than the amide due to increased polarity).[1][2][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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